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Compound of Interest

Compound Name:
N-((2,4-dichlorophenyl)methyl)-4-

methanesulfonamidobenzamide

Cat. No.: B1676647 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the known physical and

chemical properties of the compound N-((2,4-dichlorophenyl)methyl)-4-
methanesulfonamidobenzamide. Due to the limited availability of experimental data in peer-

reviewed literature, this guide primarily presents computed properties sourced from publicly

accessible chemical databases. This guide also outlines a general synthetic methodology and

analytical protocols based on closely related analogs, which can serve as a foundational

reference for researchers initiating studies on this compound.

Chemical Identity and Computed Properties
N-((2,4-dichlorophenyl)methyl)-4-methanesulfonamidobenzamide is a complex organic

molecule containing dichlorophenyl, methyl, and methanesulfonamidobenzamide moieties. Its

unique structure suggests potential applications in medicinal chemistry and materials science.

Table 1: Chemical Identifiers and Computed Physical Properties
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Property Value Source

IUPAC Name

N-[(2,4-

dichlorophenyl)methyl]-4-

(methylsulfonamido)benzamid

e

PubChem

Molecular Formula C15H14Cl2N2O3S PubChem[1]

Molecular Weight 389.3 g/mol PubChem

CAS Number 301737-37-3 PubChem

PubChem CID 1243054 PubChem[1]

Canonical SMILES

CNS(=O)

(=O)C1=CC=C(C=C1)C(=O)N

CC2=C(C=C(C=C2)Cl)Cl

PubChem

InChI Key
YWMOJFYSTACXSF-

UHFFFAOYSA-N
PubChem

XLogP3 3.6 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 6 PubChem

Exact Mass 388.01022 g/mol PubChem

Monoisotopic Mass 388.01022 g/mol PubChem

Topological Polar Surface Area 87.9 Å² PubChem

Heavy Atom Count 23 PubChem

Complexity 509 PubChem

Note: The properties listed in Table 1 are computationally derived and have not been

experimentally verified.
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Experimental Protocols: A Generalized Approach
While specific experimental data for the title compound is not readily available, established

protocols for the synthesis and characterization of structurally similar sulfonamides and

benzamides can be adapted.

Proposed Synthetic Workflow
The synthesis of N-((2,4-dichlorophenyl)methyl)-4-methanesulfonamidobenzamide can be

envisioned through a multi-step process, logically divided into the formation of key

intermediates followed by a final coupling reaction.
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Proposed Synthetic Workflow

Intermediate 1 Synthesis

Intermediate 2 SynthesisFinal Coupling

4-Aminobenzoic acid

Methanesulfonyl chloride

Reaction in pyridine

4-(Methylsulfonamido)benzoic acid

Activation of Carboxylic Acid
(e.g., with SOCl2 or EDC/HOBt) 2,4-Dichlorobenzylamine

N-((2,4-dichlorophenyl)methyl)-4-
methanesulfonamidobenzamide

Amide bond formation
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Hypothetical Signaling Pathway Inhibition

N-((2,4-dichlorophenyl)methyl)-4-
methanesulfonamidobenzamide

(Hypothetical Inhibitor)

Dihydrofolate Reductase (DHFR)

Tetrahydrofolate (THF)

Dihydrofolate (DHF)

Nucleotide Synthesis

DNA Replication & Cell Proliferation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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